Cas no 953904-11-5 (3-(Aminomethyl)-N-propylbenzenesulfonamide)

• Product Name: 3-(Aminomethyl)-N-propylbenzenesulfonamide
• CAS No: 953904-11-5
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 1081459
• PubChem ID: 16782433
• Update Time: 2025-05-19

3-(Aminomethyl)-N-propylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N-propylbenzenesulfonamide
• 953904-11-5
• DTXSID40588413
• 3-(Aminomethyl)-N-propylbenzene-1-sulfonamide
• AKOS000138305
• SB80020
• DB-348123
• 3-Aminomethyl-N-propylbenzenesulfonamide

• Inchi： 1S/C10H16N2O2S/c1-2-6-12-15(13,14)10-5-3-4-9(7-10)8-11/h3-5,7,12H,2,6,8,11H2,1H3
• InChI Key： YPSKMISCIRGRKQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CN)C=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 228.09300
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 386.4°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.548
• PSA: 80.57000
• LogP: 3.00560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(Aminomethyl)-N-propylbenzenesulfonamide

Comprehensive Overview of 3-(Aminomethyl)-N-propylbenzenesulfonamide (CAS No. 953904-11-5): Properties, Applications, and Industry Insights

3-(Aminomethyl)-N-propylbenzenesulfonamide (CAS No. 953904-11-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonamide backbone and aminomethyl functional group. This compound, often abbreviated as AM-PBSA in industrial contexts, exhibits versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines a benzenesulfonamide core with a propylamine side chain, offering balanced lipophilicity and hydrogen-bonding capacity—a critical feature for drug design.

Recent studies highlight the growing demand for sulfonamide derivatives like 3-(Aminomethyl)-N-propylbenzenesulfonamide in targeted therapies, particularly in enzyme inhibition applications. Researchers are exploring its potential in modulating carbonic anhydrases and metalloproteinases, aligning with trends in precision medicine. The compound’s CAS No. 953904-11-5 is frequently searched in patent databases, reflecting industrial interest in its synthetic pathways. Notably, its stability under physiological pH conditions enhances its suitability for prodrug development.

From an environmental perspective, AM-PBSA is scrutinized for biodegradability, as regulatory agencies emphasize green chemistry principles. Analytical methods such as HPLC-MS and NMR are routinely employed to characterize its purity, with >98% purity grades being commercially available for R&D. The compound’s solubility profile—moderate in polar solvents like DMSO but low in water—dictates formulation strategies, a common query among formulation scientists optimizing delivery systems.

In agrochemicals, 3-(Aminomethyl)-N-propylbenzenesulfonamide serves as a precursor for herbicidal agents, leveraging its sulfonamide moiety to disrupt plant metabolic pathways. Patent filings indicate its utility in combinational formulations with glyphosate alternatives, addressing weed resistance concerns. This application resonates with the broader search trend for "sustainable crop protection chemicals," a hot topic in agricultural forums.

Supply chain dynamics for CAS No. 953904-11-5 reveal regional production hubs in Asia and Europe, with stringent QC protocols to meet pharmacopeial standards. Pricing trends correlate with raw material availability, especially aniline derivatives, a key observation for procurement specialists. Storage recommendations typically advise inert atmospheres at 2–8°C to prevent degradation, a detail often overlooked in technical datasheets but critical for long-term stability.

Future research directions for 3-(Aminomethyl)-N-propylbenzenesulfonamide may explore its role in covalent inhibitor design, a cutting-edge approach in oncology drug discovery. Computational modeling studies predict favorable binding affinities with kinase targets, sparking academic collaborations. These developments position AM-PBSA as a compound bridging traditional medicinal chemistry and modern therapeutic innovation.